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Compound of Interest

Compound Name: 2-(2-Aminoethyl)morpholin-3-one
Cat. No.: B13178921
Get Quote

Part 1: Introduction & Compound Analysis[1][2]
Chemical Identity & Significance

2-(2-Aminoethyl)morpholin-3-one is a specialized heterocyclic building block characterized
by a morpholin-3-one (lactam) core with an ethylamine side chain attached at the C2 position.
[1][2][3] It is distinct from its more common isomer, 4-(2-aminoethyl)morpholin-3-one (where the
side chain is attached to the nitrogen).[1]

CAS Number: 1509319-96-3 (Verify against specific vendor CoA; isomers vary).[1]
¢ Molecular Formula: CeH12N202[1]

e Molecular Weight: 144.17 g/mol [3][4]

e Functional Groups:

o Lactam (Cyclic Amide): Polar, hydrogen bond acceptor/donor.[1]

o Primary Amine: Basic (pKa ~9.0-9.5), susceptible to oxidation, forms salts readily.[1]
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o Ether: Increases water solubility compared to carbocyclic analogs.[1]

Physicochemical Profile

This compound exhibits amphiphilic but predominantly polar behavior.[1] The lactam and
primary amine moieties render it highly soluble in polar protic solvents (water, methanol) and
polar aprotic solvents (DMSO).[1] It is generally insoluble in non-polar solvents (hexane,

toluene).[1]

Property Description Implications for Protocol

Prefer aqueous buffers or
Polarity High (LogP < 0 estimated) DMSO.[1] Avoid non-polar
organics.[1]

Solubility in water increases at
pH < 8.[1] May require acid

Basicity Basic (Primary Amine) ) )
(e.g., HCI) if supplied as a free
base.[1]
Store in a desiccator.[1] Weigh
Hygroscopicity Likely Hygroscopic quickly to avoid water uptake
errors.
May require gentle warming to
State Solid (often waxy) or Oil fully liquefy/dissolve if viscous.

[1]

Part 2: Solubility Assessment & Solvent Selection[1]
Solvent Decision Matrix

Select the solvent based on your downstream application.[1]

o For Biological Assays (Cell Culture/Enzymatic):DMSO is the preferred stock solvent due to
sterility and stability.[1]

o For Chemical Synthesis/Derivatization:Methanol or DMF are suitable.[1]
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o For Direct AQueous Use:Water or PBS (pH adjusted) is viable if the compound is a salt (e.g.,
HCI salt).[1]

Solubility Data Table
Max Conc. (Est.)[1]

Solvent Solubility Rating Comments

[5]

Recommended for
DMSO Excellent > 100 mM
cryo-storage (-20°C).

Highly soluble as a

salt (HCI).[1] Free
Water (pH < 7) Good ~50 mM ]

base may require

acidification.[1]

Good for intermediate
Ethanol Moderate ~10-20 mM dilutions; evaporation

risk during storage.[1]

Solubility may

decrease if the free
PBS (pH 7.4) Moderate ~10 mM .

base precipitates at

neutral pH.[1]

Part 3: Detailed Experimental Protocols
Protocol A: Preparation of 100 mM Stock Solution in
DMSO

Best for: Long-term storage, High-Throughput Screening (HTS), and Cell-based assays.[1]
Materials:

e 2-(2-Aminoethyl)morpholin-3-one (Solid/QOil)[1][3]

o Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered (Grade: Cell Culture)[1]

e Vortex mixer[1]
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o Amber glass vials (to protect from light)

Procedure:

Calculate Mass: To prepare 1 mL of 100 mM stock: ngcontent-ng-c3932382896=""_nghost-
ng-c1874552323="" class="ng-star-inserted display">

e Weighing: Accurately weigh ~14.4 mg of the compound into a sterile amber vial.

o Note: If the compound is an oil/paste, weigh by difference using a syringe or spatula.[1]
e Solvent Addition: Add 1 mL of anhydrous DMSO.
o Dissolution: Vortex vigorously for 30—60 seconds.

o Visual Check: Solution should be clear and colorless/pale yellow.[1] If particles remain,
sonicate in a water bath at 37°C for 5 minutes.

 Aliquoting: Dispense into small aliquots (e.g., 50 pL) to avoid freeze-thaw cycles.

» Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).

Protocol B: Preparation of Aqueous Stock (for Acute
Use)

Best for: Immediate use in enzymatic assays sensitive to DMSO.[1]
Procedure:
e Check Salt Form:

o If HCI Salt: Dissolve directly in Milli-Q water or PBS.[1]

o If Free Base: Suspend in water. Add 1.0 equivalent of 1N HCI dropwise while vortexing
until dissolved.

 Filtration: Sterilize using a 0.22 um PVDF or PES syringe filter. Do not use Nylon filters as
they may bind amines.[1]
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o Storage: Use immediately or store at +4°C for < 24 hours. Do not freeze aqueous solutions
of the free amine to prevent degradation.[1]

Protocol C: Serial Dilution for In Vitro Assays

Objective: Dilute DMSO stock into assay medium (e.g., 0.1% DMSO final).[1]
Workflow:
¢ Intermediate Dilution: Dilute 100 mM stock 1:100 in assay buffer

1 mM (1% DMSO).

o Observation: Check for precipitation.[1] If cloudy, dilute 1:1000 instead.[1]
o Working Solution: Dilute 1 mM intermediate 1:10 in assay buffer

100 pM (0.1% DMSO).

o Serial Steps: Perform 3-fold or 10-fold serial dilutions in buffer containing 0.1% DMSO (to
match vehicle concentration).

Part 4: Visualization of Workflows
Diagram 1: Solubility Decision Tree

This logic gate ensures the correct solvent selection based on the compound's form and the
intended application.[1]
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Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on chemical form (Salt vs. Free Base) and
downstream application.

Part 5: Quality Control & Troubleshooting
QC Parameters

¢ Visual Inspection: The solution must be free of particulates.[1] Any turbidity indicates
precipitation or impurities.[1]
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e pH Check: For aqueous solutions, verify pH is neutral (7.0-7.4) after dilution.[1] The amine

group can raise pH in unbuffered water; the lactam is neutral.[1]

 Purity Verification: If results are inconsistent, verify compound integrity via LC-MS. The

primary amine is sensitive to oxidation (N-oxide formation) over time.[1]

Troubleshooting Table

Issue

Probable Cause

Corrective Action

Precipitation upon dilution

"Crashing out" due to low

aqueous solubility of free base.

[1]

Sonicate for 5 mins. Lower the
stock concentration. Ensure
buffer pH is < 7.[1]5.

Yellowing of Stock

Oxidation of the amine group.

[1]

Discard. Prepare fresh stock
under Nitrogen/Argon.[1] Store

in amber vials.

Viscous/Oily Compound

Hygroscopic water absorption.

[1]

Dry compound in a vacuum
desiccator over P20s overnight

before weighing.

Cytotoxicity in Blank

High DMSO concentration.[1]

Ensure final DMSO
concentration is < 0.5%

(ideally 0.1%) in cell assays.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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